Cas no 848616-43-3 ([trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol)

• Product Name: [trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
• CAS No: 848616-43-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD18447642
• CID: 5237341
• PubChem ID: 52644100
• Update Time: 2026-03-08

[trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinedimethanol, (3R,4R)-rel-
• ((3r,4r)-Pyrrolidine-3,4-diyl)dimethanol
• [trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol

• MDL： MFCD18447642
• Inchi： 1S/C6H13NO2/c8-3-5-1-7-2-6(5)4-9/h5-9H,1-4H2/t5-,6-/m1/s1
• InChI Key： ZRERAZQFEFFXSJ-PHDIDXHHSA-N
• SMILES： N1C[C@H](CO)[C@@H](CO)C1

Additional information on [trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol

Compound CAS No 848616-43-3: [trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol

The compound with CAS No 848616-43-3, commonly referred to as [trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug design and synthesis. The structure of this compound features a pyrrolidine ring, a five-membered cyclic amine, with specific substituents that contribute to its unique chemical properties.

Recent studies have highlighted the potential of [trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. The trans configuration of the hydroxymethyl group on the pyrrolidine ring plays a critical role in determining the compound's bioactivity and selectivity.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the pyrrolidine ring through intramolecular cyclization and the subsequent introduction of the hydroxymethyl group via nucleophilic substitution. The stereochemistry of the product is carefully controlled to ensure the desired trans configuration, which is essential for its biological activity.

In terms of physical properties, [trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol exhibits a melting point of approximately 120°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its interaction with target proteins, shedding light on its potential as an inhibitor or agonist in drug discovery programs. For instance, molecular docking simulations have revealed that the compound can bind effectively to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as chronic pain or anxiety disorders.

The pharmacokinetic profile of [trans-4-(hydroxymethyl)pyrrolidin-3-yl]methanol has also been investigated in preclinical models. Studies indicate that it demonstrates moderate absorption when administered orally, with a half-life of approximately 6 hours in plasma. Its metabolism appears to be primarily hepatic, with major metabolites identified through mass spectrometry analysis.

In conclusion, CAS No 848616-43-3 represents a significant advancement in the field of organic chemistry, offering a versatile platform for exploring new therapeutic avenues. With ongoing research focusing on optimizing its bioavailability and efficacy, this compound holds great promise for future applications in medicine and beyond.